Cas no 2757928-97-3 (N-[4-(piperidin-4-yl)phenyl]guanidine)

• Product Name: N-[4-(piperidin-4-yl)phenyl]guanidine
• CAS No: 2757928-97-3
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 5932091
• PubChem ID: 165859166
• Update Time: 2025-07-19

N-[4-(piperidin-4-yl)phenyl]guanidine Chemical and Physical Properties

Names and Identifiers

• N-[4-(piperidin-4-yl)phenyl]guanidine
• 2757928-97-3
• EN300-37152512

• Inchi： 1S/C12H18N4/c13-12(14)16-11-3-1-9(2-4-11)10-5-7-15-8-6-10/h1-4,10,15H,5-8H2,(H4,13,14,16)
• InChI Key： XOCDVOZCQIBMHB-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC(=CC=2)/N=C(\N)/N)CC1

Computed Properties

• Exact Mass: 218.153146591g/mol
• Monoisotopic Mass: 218.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.4Ų

Additional information on N-[4-(piperidin-4-yl)phenyl]guanidine

N-[4-(Piperidin-4-yl)Phenyl]guanidine: A Comprehensive Overview

N-[4-(Piperidin-4-yl)Phenyl]guanidine, with the CAS number 2757928-97-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features and potential therapeutic applications, making it a subject of extensive research and development.

The chemical structure of N-[4-(Piperidin-4-yl)Phenyl]guanidine consists of a guanidine group attached to a phenyl ring, which is further substituted with a piperidine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, contributing to its potential as a therapeutic agent.

Recent studies have highlighted the pharmacological activities of N-[4-(Piperidin-4-yl)Phenyl]guanidine, particularly its role in modulating various biological pathways. One of the key areas of interest is its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-[4-(Piperidin-4-yl)Phenyl]guanidine has also been investigated for its neuroprotective effects. Studies conducted in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammatory processes.

The pharmacokinetic profile of N-[4-(Piperidin-4-yl)Phenyl]guanidine has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, it has been found to have a reasonable half-life, which supports its potential for once-daily dosing regimens in clinical settings.

Safety and toxicity assessments are crucial for any drug candidate, and N-[4-(Piperidin-4-yl)Phenyl]guanidine is no exception. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to confirm these findings in human subjects.

The development pipeline for N-[4-(Piperidin-4-yl)Phenyl]guanidine is currently advancing through various stages. Early-phase clinical trials are underway to evaluate its safety and efficacy in treating inflammatory and neurodegenerative diseases. These trials are designed to provide robust data on the compound's therapeutic potential and to identify any potential side effects or contraindications.

In conclusion, N-[4-(Piperidin-4-yl)Phenyl]guanidine (CAS number 2757928-97-3) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As more data from clinical trials become available, it is expected that this compound will play a significant role in advancing the treatment options for various medical conditions.